Cas no 2153005-90-2 (3-amino-3-cyclobutyl-3-cyclopropylpropanamide)

• Product Name: 3-amino-3-cyclobutyl-3-cyclopropylpropanamide
• CAS No: 2153005-90-2
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5848898
• PubChem ID: 165506901
• Update Time: 2025-10-17

3-amino-3-cyclobutyl-3-cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-cyclobutyl-3-cyclopropylpropanamide
• 2153005-90-2
• EN300-1287200

• Inchi： 1S/C10H18N2O/c11-9(13)6-10(12,8-4-5-8)7-2-1-3-7/h7-8H,1-6,12H2,(H2,11,13)
• InChI Key： BBZNBCKHZKPDPC-UHFFFAOYSA-N
• SMILES： O=C(CC(C1CCC1)(C1CC1)N)N

Computed Properties

• Exact Mass: 182.141913202g/mol
• Monoisotopic Mass: 182.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on 3-amino-3-cyclobutyl-3-cyclopropylpropanamide

3-Amino-3-Cyclobutyl-3-Cyclopropylpropanamide (CAS No. 2153005-90-2): A Comprehensive Overview

3-Amino-3-cyclobutyl-3-cyclopropylpropanamide (CAS No. 2153005-90-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with 3-amino-3-cyclobutyl-3-cyclopropylpropanamide.

Chemical Structure and Properties

3-Amino-3-cyclobutyl-3-cyclopropylpropanamide is a cyclic amide with a molecular formula of C₁₄H₂₅N₁O₁. The compound features a central amide group flanked by two cycloalkyl substituents: a cyclobutyl and a cyclopropyl group. These cyclic structures contribute to the compound's unique conformational flexibility and stability. The presence of the amino group also imparts significant reactivity and functional versatility, making it an attractive candidate for various chemical modifications and derivatizations.

The physical properties of 3-amino-3-cyclobutyl-3-cyclopropylpropanamide include a melting point of approximately 120°C and a solubility profile that favors polar solvents such as methanol and dimethyl sulfoxide (DMSO). These properties are crucial for its handling and application in both laboratory settings and industrial processes.

Synthesis Methods

The synthesis of 3-amino-3-cyclobutyl-3-cyclopropylpropanamide has been the subject of several research studies, each exploring different synthetic routes to optimize yield and purity. One common approach involves the reaction of a cyclobutyl-substituted acrylonitrile with a cyclopropyl-substituted amine, followed by hydrolysis to form the amide. This method typically yields high purity products with good yields, making it suitable for large-scale production.

An alternative synthetic route involves the use of transition metal catalysts to facilitate the coupling reaction between the cyclobutyl and cyclopropyl moieties. This approach has shown promise in reducing reaction times and improving overall efficiency. Recent advancements in catalytic methods have further enhanced the synthetic accessibility of 3-amino-3-cyclobutyl-3-cyclopropylpropanamide, making it more feasible for pharmaceutical development.

Biological Activities and Therapeutic Potential

3-Amino-3-cyclobutyl-3-cyclopropylpropanamide has demonstrated a range of biological activities that make it a valuable candidate for drug development. One of its most notable properties is its ability to modulate specific protein-protein interactions (PPIs), which are critical in various cellular processes. By disrupting these interactions, 3-amino-3-cyclobutyl-3-cyclopropylpropanamide can potentially interfere with disease pathways, making it an attractive target for therapeutic intervention.

In preclinical studies, 3-amino-3-cyclobutyl-3-cyclopropylpropanamide has shown promising results in inhibiting the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Additionally, it has exhibited anti-inflammatory properties, suggesting potential applications in treating inflammatory diseases such as arthritis and Crohn's disease.

Clinical Trials and Research Advancements

The therapeutic potential of 3-amino-3-cyclobutyl-3-cyclopropylpropanamide has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have focused on assessing the pharmacokinetics and pharmacodynamics of the compound, as well as identifying any potential side effects or adverse reactions.

Preliminary data from these trials have been encouraging, with no major safety concerns reported thus far. The compound's favorable pharmacological profile has prompted further investigation into its use as a treatment for various diseases. Researchers are particularly interested in exploring its potential as a targeted therapy for specific cancer types and inflammatory conditions.

Future Directions and Conclusion

The ongoing research on 3-amino-3-cyclobutyl-3-cyclopropylpropanamide is poised to uncover new insights into its mechanisms of action and therapeutic applications. Advances in synthetic methods and biological assays will continue to refine our understanding of this compound's properties and potential uses.

In conclusion, 3-amino-3-cyclobutyl-3-cyclopropylpropanamide (CAS No. 2153005-90-2) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure, diverse biological activities, and favorable pharmacological profile make it an exciting target for further development. As research progresses, it is likely that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.